Cas no 879887-32-8 (1-Boc-5-formylindoline)

• Product Name: 1-Boc-5-formylindoline
• CAS No: 879887-32-8
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD12408236
• CID: 837940
• Update Time: 2024-10-26

1-Boc-5-formylindoline Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-formylindoline-1-carboxylate
• 1-BOC-5-FORMYLINDOLINE
• 1H-Indole-1-carboxylic acid, 5-formyl-2,3-dihydro-, 1,1-dimethylethyl ester
• 1H-Indole-1-carboxylic acid, 5-formyl-2,3-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 5-formyl-2,3-dihydroindole-1-carboxylate
• BXALJGGFHGKPIM-UHFFFAOYSA-N
• KM2565
• FCH1621446
• 1-(tert-Butoxycarbonyl)-5-formylindoline
• SY007249
• AB1000926
• AX8173930
• V8570
• tert-butyl 5-formyl-2,3-dihydro-1H-indol-1-carboxyate
• tert-Butyl 5-formyl-2,3-dihydro-1H-indole-1-ca
• 1,1-Dimethylethyl 5-formyl-2,3-dihydro-1H-indole-1-carboxylate (ACI)
• 1-Boc-5-formylindoline

• MDL： MFCD12408236
• Inchi： 1S/C14H17NO3/c1-14(2,3)18-13(17)15-7-6-11-8-10(9-16)4-5-12(11)15/h4-5,8-9H,6-7H2,1-3H3
• InChI Key： BXALJGGFHGKPIM-UHFFFAOYSA-N
• SMILES： O=CC1C=C2CCN(C2=CC=1)C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 247.12100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 334
• Topological Polar Surface Area: 46.6

Experimental Properties

• PSA: 46.61000
• LogP: 2.86170